Cas no 115109-65-4 (Fmoc-PAL)

Fmoc-PAL structure
Fmoc-PAL structure
Product Name:Fmoc-PAL
CAS No:115109-65-4
MF:C29H31NO7
MW:505.558948755264
MDL:MFCD00236731
CID:212833
PubChem ID:130773
Update Time:2025-04-19

Fmoc-PAL Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,5-[4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3,5-dimethoxyphenoxy]-
    • Fmoc-PAL
    • 5-[3,5-DIMETHOXY-4-(FMOC-AMINOMETHYL)PHENOXY]PENTANOIC ACID
    • 5-[4-(9-FLUORENYLMETHOXYCARBONYL)AMINOMETHYL-3,5-DIMETHOXYPHENOXY]-PENTANOIC ACID
    • 5-[4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3,5-dimethoxyphenoxy]pentanoic acid
    • Pal Linker
    • 4-Adpv
    • 9-PAL
    • AmbotzRL-1073
    • N-Fmoc-PAL Linker
    • 5-[4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3,5-dimethoxyphenoxy]pentanoic acid
    • FMOC-PAL-LINKER
    • 5-(4-N-FMOC-AMINOMETHYL-3,5-DIMETHOXYPHENOXY)PENTANOIC ACID
    • 5-[4-(NALPHA-9-Fluorenylmethoxycarbonyl)-amino-3,5-dimethoxyphenoxy]-pentan
    • 5-[4-[(9-FLUORENYLMETHOXY)AMINOMETHYL]-3,5-DIMETHOXYPHENOXY]-PENTANOIC ACID
    • 5-[4-(9-(Fluorenylmethoxycarbonyl)amino-3,5-dimethoxyphenoxy]-pentanoic acid
    • FT-0619895
    • AMY22738
    • 115109-65-4
    • Pentanoic acid, 5-(4-((((9H-fluoren-9-ylmethoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)-
    • 5-(4-(9-Fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)valeric acid
    • SCHEMBL348791
    • DTXSID30150966
    • AKOS025214004
    • 5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
    • 5-[4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3,5-dimethoxy-phenoxy]pentanoic acid
    • 5-[3,5-DIMETHOXY-4-(FMOC-AMINOMETHYL)PHENOXY]PENTANOICACID
    • 5-(4-((((9H-fluoren-9-yl)methoxy)carbonylamino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
    • Pentanoic acid, 5-[4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3,5-dimethoxyphenoxy]-
    • J-003254
    • BS-48553
    • 5-(4-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
    • MFCD00236731
    • AT13192
    • CS-0204828
    • Fmoc-Pal-Linker≥ 95% (HPLC)
    • DTXCID0073457
    • 5-[4-[(Fmoc-amino)methyl]-3,5-dimethoxyphenoxy]pentanoic acid
    • 5-[4-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-3,5-dimethoxyphenoxy]pentanoic acid
    • MDL: MFCD00236731
    • Inchi: 1S/C29H31NO7/c1-34-26-15-19(36-14-8-7-13-28(31)32)16-27(35-2)24(26)17-30-29(33)37-18-25-22-11-5-3-9-20(22)21-10-4-6-12-23(21)25/h3-6,9-12,15-16,25H,7-8,13-14,17-18H2,1-2H3,(H,30,33)(H,31,32)
    • InChI Key: ATYUCXIJDKHOPX-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C(=CC(=CC=1OC)OCCCCC(=O)O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 505.21000
  • Monoisotopic Mass: 505.21005233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 13
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.238
  • Melting Point: 178-180 ºC
  • PSA: 103.32000
  • LogP: 5.76710

Fmoc-PAL Security Information

  • WGK Germany:3

Fmoc-PAL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB155168-1 g
Fmoc-PAL-Linker, 5-[4-(9-Fluorenylmethoxycarbonyl)-aminomethyl-3,5-di-methoxyphenoxy]-pentanoic acid; .
115109-65-4
1 g
€275.40 2023-07-20
abcr
AB155168-5 g
Fmoc-PAL-Linker, 5-[4-(9-Fluorenylmethoxycarbonyl)-aminomethyl-3,5-di-methoxyphenoxy]-pentanoic acid; .
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Chemenu
CM195418-5g
5-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
115109-65-4 97%
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Chemenu
CM195418-10g
5-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
115109-65-4 97%
10g
$617 2023-11-24
Chemenu
CM195418-25g
5-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
115109-65-4 97%
25g
$1388 2023-11-24
Key Organics Ltd
BS-48553-1G
5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
115109-65-4 >97%
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£169.00 2025-02-08
Key Organics Ltd
BS-48553-5G
5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
115109-65-4 >97%
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£461.00 2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1275498-100mg
5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
115109-65-4 96%
100mg
¥254.00 2024-08-09

Fmoc-PAL Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water
Reference
Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions
Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 2

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine ,  Water
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ,  Water
3.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
3.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water
Reference
Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions
Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
2.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide
2.2 Solvents: Dimethylformamide
3.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine ,  Water
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ,  Water
5.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
5.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water
Reference
Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions
Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ,  Water
2.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
2.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water
Reference
Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions
Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
2.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine ,  Water
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ,  Water
4.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
4.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water
Reference
Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions
Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Fmoc-PAL Raw materials

Fmoc-PAL Preparation Products

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